Cas no 2172215-82-4 (5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol)

• Product Name: 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol
• CAS No: 2172215-82-4
• MF: C₉H₁₆F₂N₄O
• MW: 234.246348381042
• CID: 5937321
• PubChem ID: 165590914
• Update Time: 2025-05-30

5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol
• EN300-1595829
• 5-[4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-yl]pentan-2-ol
• 2172215-82-4

• Inchi： 1S/C9H16F2N4O/c1-6(16)3-2-4-15-8(9(10)11)7(5-12)13-14-15/h6,9,16H,2-5,12H2,1H3
• InChI Key： DDBQBOKYDFVUDX-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)N=NN1CCCC(C)O)F

Computed Properties

• Exact Mass: 234.12921747g/mol
• Monoisotopic Mass: 234.12921747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77Ų

Additional information on 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol

Comprehensive Overview of 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS No. 2172215-82-4)

The compound 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS No. 2172215-82-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the presence of a difluoromethyl group and a 1,2,3-triazole ring, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting metabolic disorders and inflammatory diseases, which are among the most pressing health concerns today.

One of the key reasons for the growing interest in 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol is its versatility in chemical synthesis. The compound's aminomethyl and hydroxyl functional groups allow for facile modifications, enabling the development of derivatives with tailored properties. This adaptability is crucial in the context of personalized medicine, a trending topic in healthcare. As the demand for precision therapies rises, compounds like 2172215-82-4 are becoming increasingly valuable for their ability to serve as scaffolds for targeted drug design.

In addition to its pharmaceutical potential, 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol has also been explored in agrochemical research. The difluoromethyl moiety, known for its bioisosteric properties, can enhance the bioavailability and stability of agrochemicals. This is particularly relevant given the current focus on sustainable agriculture and the need for eco-friendly pest control solutions. Researchers are investigating how this compound could contribute to the development of next-generation crop protection agents with reduced environmental impact.

The synthesis of 2172215-82-4 involves sophisticated organic chemistry techniques, including click chemistry for the formation of the 1,2,3-triazole ring. This method aligns with the principles of green chemistry, another hot topic in the scientific community. By minimizing waste and utilizing efficient reactions, the production of this compound adheres to the growing emphasis on sustainable practices in chemical manufacturing. This aspect is particularly appealing to industries striving to meet regulatory standards and consumer expectations for environmentally responsible products.

From a biochemical perspective, 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol exhibits intriguing interactions with various enzymes and receptors. Preliminary studies suggest that its triazole ring can mimic natural substrates, making it a potential inhibitor for enzymes involved in disease pathways. This property is being leveraged in the search for new treatments for conditions like diabetes and autoimmune disorders, which are frequently searched topics in medical forums and databases. The compound's ability to modulate biological targets with high specificity is a key factor driving its research appeal.

Another area where 2172215-82-4 shows promise is in the field of diagnostic imaging. The incorporation of fluorine atoms into its structure makes it a candidate for positron emission tomography (PET) tracers. This application is gaining traction as non-invasive diagnostic tools become more advanced and widely used. The compound's potential to serve as a molecular probe for detecting disease markers aligns with the increasing demand for early and accurate diagnosis, a recurring theme in healthcare discussions.

Stability and storage considerations for 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol are also important topics of investigation. The compound's sensitivity to moisture and light necessitates specific handling protocols, which are critical for maintaining its integrity in research and industrial settings. These factors are often searched by laboratory professionals and quality control specialists, highlighting the practical relevance of such information in day-to-day operations.

In summary, 5-4-(aminomethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS No. 2172215-82-4) represents a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and diagnostics. Its unique structural attributes, combined with the current scientific and industrial trends, position it as a compound of significant interest. As research continues to uncover its full potential, this molecule is likely to remain at the forefront of innovation in chemical and life sciences.